Cas no 94031-01-3 (Phenol,tris[[(2-aminoethyl)amino]methyl]- (9CI))

Phenol,tris[[(2-aminoethyl)amino]methyl]- (9CI) structure
94031-01-3 structure
Product Name:Phenol,tris[[(2-aminoethyl)amino]methyl]- (9CI)
CAS No:94031-01-3
MF:C15H30N6O
MW:310.438302516937
CID:813088
PubChem ID:3023369
Update Time:2025-04-19

Phenol,tris[[(2-aminoethyl)amino]methyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phenol,tris[[(2-aminoethyl)amino]methyl]- (9CI)
    • 2,3,4-tris[(2-aminoethylamino)methyl]phenol
    • tris[[(2-aminoethyl)amino]methyl]phenol
    • NS00039934
    • 94031-01-3
    • EINECS 301-705-9
    • DTXSID10240339
    • Tris(((2-aminoethyl)amino)methyl)phenol
    • Inchi: 1S/C15H30N6O/c16-3-6-19-9-12-1-2-15(22)14(11-21-8-5-18)13(12)10-20-7-4-17/h1-2,19-22H,3-11,16-18H2
    • InChI Key: AXCKGFZSFFLPCP-UHFFFAOYSA-N
    • SMILES: OC1=CC=C(CNCCN)C(CNCCN)=C1CNCCN

Computed Properties

  • Exact Mass: 310.24810960g/mol
  • Monoisotopic Mass: 310.24810960g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 12
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.6
  • Topological Polar Surface Area: 134Ų
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